Cas no 28118-49-2 (2-Naphthalenecarbothioicacid, S-phenyl ester)

2-Naphthalenecarbothioicacid, S-phenyl ester structure
28118-49-2 structure
Product Name:2-Naphthalenecarbothioicacid, S-phenyl ester
CAS No:28118-49-2
MF:C17H12OS
MW:264.341583251953
CID:258103
PubChem ID:34152
Update Time:2025-04-19

2-Naphthalenecarbothioicacid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbothioicacid, S-phenyl ester
    • S-phenyl naphthalene-2-carbothioate
    • [2]Thionaphthoesaeure-S-phenylester
    • [2]thionaphthoic acid S-phenyl ester
    • 2-Naphthalenecarboxylic acid, thio-, S-phenyl ester
    • 2-NAPHTHOIC ACID, S-PHENYL ESTER
    • AC1L1R1R
    • AG-E-90006
    • CTK4G0862
    • LS-95390
    • S-Phenyl 2-naphthalenethiocarboxylate
    • S-phenyl naphth-2-carbothioate
    • 28118-49-2
    • DTXSID80182393
    • Inchi: 1S/C17H12OS/c18-17(19-16-8-2-1-3-9-16)15-11-10-13-6-4-5-7-14(13)12-15/h1-12H
    • InChI Key: OONFEZOOKHKYQL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

  • Exact Mass: 264.06096
  • Monoisotopic Mass: 264.060886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Density: 1.24
  • Boiling Point: 413.9°C at 760 mmHg
  • Flash Point: 183.8°C
  • Refractive Index: 1.699
  • PSA: 17.07
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